Cas no 6509-10-0 (3-Isoxazolecarboxaldehyde,5-methyl-4-nitro-)

• Product name: 3-Isoxazolecarboxaldehyde,5-methyl-4-nitro-
• CAS No: 6509-10-0
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 500603

3-Isoxazolecarboxaldehyde,5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxaldehyde,5-methyl-4-nitro-
• 3-Isoxazolecarboxaldehyde,5-methyl-4-nitro-(7CI,8CI)
• 5-methyl-4-nitro-isoxazole-3-carbaldehyde
• 3-Isoxazolecarboxaldehyde, 5-methyl-4-nitro-

• Inchi： 1S/C5H4N2O4/c1-3-5(7(9)10)4(2-8)6-11-3/h2H,1H3
• InChI Key： UOGFGVPVSRMAQA-UHFFFAOYSA-N
• SMILES： O1C(C)=C([N+]([O-])=O)C(C=O)=N1

Computed Properties

• Exact Mass: 156.01712

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±42.0 °C(Predicted)
• PSA: 86.24
• pka: -8.45±0.50(Predicted)